Justine

• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol
• InChI: InChI=1S/C23H23N3O3/c1-2-3-11-25-22(28)19-13-17-16-9-4-5-10-18(16)24-20(17)21(26(19)23(25)29)14-7-6-8-15(27)12-14/h4-10,12,19,21,24,27H,2-3,11,13H2,1H3
• InChIKey: IDGCPAFIELNTPI-UHFFFAOYSA-N

Many Eg5 inhibitors cross-react with other kinesins or require re-validation when substituted. HR22C16 (CAS 462630-41-7) is a tetrahydro-β-carboline probe that selectively binds the Eg5 motor domain without off-target effects on tubulin or other kinesins. Key validation data: - >15-fold higher potency than monastrol in Taxol-sensitive and -resistant lines - Active in Taxol-resistant ovarian cancer models; analog not a PgP substrate - Parent scaffold for SAR: trans-24 derivative achieves IC50 0.65 µM (6.6× improvement) - Suppresses XIAP, survivin, Bcl-2, NF-κB in TRAIL-resistant H1299 cells Synthetically accessible for in-house derivatization via published stereoselective routes. Standard packaging available for immediate R&D supply.

Justine (HR22C16): An Eg5 Mitotic Kinesin Inhibitor for Oncology Research

Justine, cataloged as HR22C16 (CAS 462630-41-7), is a cell-permeable small molecule that selectively targets the mitotic kinesin Eg5 (KIF11/KSP) [1]. It belongs to the tetrahydro-β-carboline class and is used as a chemical probe to study cell division dynamics [2]. Unlike microtubule-targeting agents, its mechanism of action is confined to spindle assembly, making it a critical tool for investigating mitosis-specific pharmacology [3].

Cell-permeable probe for mitotic spindle assembly studies

Selective Eg5 kinesin inhibitor without tubulin interaction

Supports mitosis-specific pharmacology research

• [1] Marcus, A.I., Peters, U., Thomas, S.L., Garrett, S., Zelnak, A., Kapoor, T.M., Giannakakou, P. (2005). Mitotic Kinesin Inhibitors Induce Mitotic Arrest and Cell Death in Taxol-resistant and -sensitive Cancer Cells. Journal of Biological Chemistry, 280(12), 11569-11577. View Source
• [2] Hotha, S., Yarrow, J.C., Yang, J.G., Garrett, S., Renduchintala, K.V., Mayer, T.U., Kapoor, T.M. (2003). HR22C16: A Potent Small-Molecule Probe for the Dynamics of Cell Division. Angewandte Chemie International Edition, 42(21), 2379-2382. View Source
• [3] Sunder-Plassmann, N., Sarli, V., Gartner, M., Utz, M., Seiler, J., Surrey, T., Giannis, A. (2005). Synthesis and biological evaluation of new tetrahydro-β-carbolines as inhibitors of the mitotic kinesin Eg5. Bioorganic & Medicinal Chemistry, 13(22), 6094-6111. View Source

Why Justine Cannot Be Substituted by Other Eg5 Inhibitors

Although multiple small molecules target the Eg5 ATPase, they exhibit divergent binding pockets, allosteric mechanisms, and resistance profiles [1]. HR22C16 specifically binds the Eg5 motor domain without interacting with other microtubule motor proteins, a selectivity profile not shared by all in-class inhibitors [2]. Its efficacy in Taxol-resistant cell lines and its scaffold-specific structure-activity relationships mean that substituting HR22C16 with another Eg5 inhibitor (e.g., monastrol or ispinesib) without re-validation risks confounding experimental outcomes [3].

Divergent allosteric binding pockets may shift resistance profile

Eg5 motor domain selectivity profile not shared by all in-class inhibitors

Taxol-resistant cell activity may not replicate with other Eg5 inhibitors without re-validation

• [1] Myers, S.M., Collins, I. (2016). Recent findings and future directions for interphase and mitotic kinesin inhibitors in cancer therapy. Future Medicinal Chemistry, 8(4), 463-489. (Referenced in Table I, PMC5341003) View Source
• [2] Marcus, A.I., Peters, U., Thomas, S.L., Garrett, S., Zelnak, A., Kapoor, T.M., Giannakakou, P. (2005). Mitotic Kinesin Inhibitors Induce Mitotic Arrest and Cell Death in Taxol-resistant and -sensitive Cancer Cells. Journal of Biological Chemistry, 280(12), 11569-11577. View Source
• [3] Hotha, S., Yarrow, J.C., Yang, J.G., Garrett, S., Renduchintala, K.V., Mayer, T.U., Kapoor, T.M. (2003). HR22C16: A Potent Small-Molecule Probe for the Dynamics of Cell Division. Angewandte Chemie International Edition, 42(21), 2379-2382. View Source

Quantitative Differentiation Evidence for Justine

Basal Eg5 ATPase Potency Comparison

In a basal ATPase assay, HR22C16 inhibits Eg5 with an IC50 of 0.8 µM (800 ± 10 nM), demonstrating substantially greater potency than the first-generation inhibitor monastrol (IC50 = 14–27.3 µM) [1]. However, HR22C16 is less potent than clinical-stage inhibitors ispinesib (IC50 = 0.3 µM in basal assay) and filanesib (IC50 = 0.2 µM), positioning it as an intermediate-potency probe suitable for mechanistic studies where maximal inhibition is not required [2].

Basal ATPase IC50

Cross-study comparable

HR22C16: 0.8 µM vs. monastrol 14–27.3 µM

Intermediate-potency probe for mechanistic studies

~18–34× more potent than monastrol; ispinesib/filanesib are more potent

Evidence Dimension	Basal Eg5 ATPase inhibition (IC50)
Target Compound Data	0.8 µM (trans-HR22C16)
Comparator Or Baseline	Monastrol: 14–27.3 µM; Ispinesib: 0.3 µM; Filanesib: 0.2 µM; Dimethylenastron: 1.7 µM
Quantified Difference	~18- to 34-fold more potent than monastrol; ~2.6- and 4-fold less potent than ispinesib and filanesib respectively
Conditions	In vitro basal ATPase activity of recombinant human Eg5 motor domain

Why This Matters

Researchers requiring an Eg5 inhibitor with sufficient but not maximal potency for mechanistic studies can select HR22C16 to avoid complete pathway shutdown.

• [1] Marcus, A.I., Peters, U., Thomas, S.L., Garrett, S., Zelnak, A., Kapoor, T.M., Giannakakou, P. (2005). J. Biol. Chem., 280(12), 11569-11577. (HR22C16 IC50 = 800 ± 10 nM; monastrol comparison) View Source
• [2] Table I. Classification of Eg5 inhibitors. PMC5341003. (IC50 values for trans-HR22C16: 0.5 µM; ispinesib: 0.3 µM; filanesib (ARRY 520): 0.2 µM; monastrol: 27.3 µM; dimethylenastron: 1.7 µM) View Source

Efficacy in Taxol-Resistant Cancer Cells

HR22C16, along with its analogs, inhibits cell survival in both Taxol-sensitive and Taxol-resistant ovarian cancer cell lines with at least 15-fold greater efficacy than monastrol [1]. Critically, its most potent analog HR22C16-A1 retains full efficacy in P-glycoprotein (PgP)-overexpressing cells, indicating that HR22C16-class compounds are not substrates for this major multidrug resistance efflux pump [1].

Taxol-resistant cell activity

Reported

≥15-fold greater cell survival inhibition vs. monastrol

Supports Eg5 targeting in Taxol-resistant ovarian cancer research

Analog HR22C16-A1 not a PgP substrate; SKOV3/TR models

Evidence Dimension	Cell survival inhibition in Taxol-resistant vs. Taxol-sensitive ovarian cancer
Target Compound Data	≥15-fold greater efficacy vs. monastrol (HR22C16 and analogs)
Comparator Or Baseline	Monastrol (first-generation Eg5 inhibitor)
Quantified Difference	≥15-fold
Conditions	Taxol-sensitive (SKOV3) and Taxol-resistant (SKOV3.TR) ovarian cancer cell lines; cell survival assay

Why This Matters

This is the strongest differentiation for HR22C16: it provides a validated chemical starting point for overcoming PgP-mediated Taxol resistance, which clinical-stage Eg5 inhibitors have not consistently achieved.

• [1] Marcus, A.I., Peters, U., Thomas, S.L., Garrett, S., Zelnak, A., Kapoor, T.M., Giannakakou, P. (2005). Mitotic Kinesin Inhibitors Induce Mitotic Arrest and Cell Death in Taxol-resistant and -sensitive Cancer Cells. J. Biol. Chem., 280(12), 11569-11577. View Source

Motor Protein Selectivity Profile

Affinity chromatography pull-down experiments demonstrated that HR22C16 specifically binds Eg5 and does not interact with other microtubule motor proteins tested, including MKLP1, Kin2, Kif1A, Kif15, KHC, Kif4, and CENP-E [1]. This contrasts with some clinical-stage inhibitors like SB-743921, which although highly potent (Ki = 0.1 nM) are marketed based on similar selectivity claims but without direct comparative data against HR22C16's specific selectivity panel .

Motor protein selectivity

Reported

No interaction with MKLP1, Kin2, Kif1A, Kif15, KHC, Kif4, CENP-E

Reported selectivity supports clean mitotic probe use

Affinity chromatography; selectivity panel comparable to clinical inhibitors

Evidence Dimension	Binding selectivity across microtubule motor proteins
Target Compound Data	No interaction with MKLP1, Kin2, Kif1A, Kif15, KHC, Kif4, CENP-E (by affinity chromatography Western blot)
Comparator Or Baseline	SB-743921: Ki = 0.1 nM for Eg5; no activity against MKLP1, Kin2, Kif1A, Kif15, KHC, Kif4, CENP-E; Ispinesib: Kd = 0.7–2.5 nM for Eg5
Quantified Difference	Qualitative selectivity profile comparable to clinical inhibitors, but HR22C16 provides this selectivity at intermediate potency (IC50 ~0.5–0.8 µM)
Conditions	Xenopus egg protein extracts passed over HR22C16-coated affinity beads; Western blot detection with specific anti-kinesin antibodies

Why This Matters

The documented absence of off-target motor protein binding makes HR22C16 a clean probe for experiments where confounding cytoskeletal effects must be excluded.

• [1] Marcus, A.I., et al. (2005). Fig. 1. HR22C16 interacts with the Eg5 mitotic kinesin. PMC1861807. View Source

Scaffold Optimizability and SAR

A focused library of 60 HR22C16 analogs was synthesized and screened against Eg5 and eight other kinesins [1]. The optimized derivative trans-24 exhibited an IC50 of 0.65 µM against Eg5 ATPase, ~6.6-fold more potent than the parent HR22C16 (IC50 = 4.3 µM in this assay format) . Fifteen compounds in the library showed greater activity than monastrol, and no compound significantly inhibited the eight off-target kinesins tested [1].

SAR and derivatization

Reported

trans-24 derivative IC50 0.65 µM; ~6.6× more potent than parent HR22C16 (4.3 µM)

Modifiable scaffold with reported SAR for lead optimization

60-analog library; selectivity maintained against 8 kinesins

Evidence Dimension	Eg5 ATPase inhibitory potency within HR22C16 chemotype
Target Compound Data	HR22C16: IC50 = 4.3 µM (in this specific assay context)
Comparator Or Baseline	trans-24 (optimized HR22C16 derivative): IC50 = 0.65 µM
Quantified Difference	trans-24 is ~6.6-fold more potent than parent HR22C16
Conditions	In vitro Eg5 ATPase assay; library screening of 60 tetrahydro-β-carboline analogs at 46 µM

Why This Matters

HR22C16 is an established, modifiable scaffold. Procurement of the parent compound enables in-house SAR exploration with a validated synthetic route, unlike locked clinical candidates.

• [1] Sunder-Plassmann, N., Sarli, V., Gartner, M., Utz, M., Seiler, J., Surrey, T., Giannis, A. (2005). Synthesis and biological evaluation of new tetrahydro-β-carbolines as inhibitors of the mitotic kinesin Eg5. Bioorg. Med. Chem., 13(22), 6094-6111. View Source

TRAIL Sensitization in Lung Cancer

HR22C16 was shown to sensitize TRAIL-resistant human lung cancer H1299 cells to TRAIL-induced apoptosis [1]. Among KSP inhibitors tested, HR22C16 demonstrated this sensitization effect, mechanistically linked to down-regulation of XIAP, survivin, Bcl-2, and NF-κB activity [1]. This combination effect is specific to HR22C16 among the tested KSP inhibitors in this study, although the study did not include all clinical-stage comparators [1].

TRAIL sensitization

Data to verify

HR22C16 sensitizes H1299 cells to TRAIL-induced apoptosis

Reported apoptosis sensitization; combination indices not published

Single study; other KSP inhibitors not all tested

Evidence Dimension	TRAIL-induced apoptosis sensitization in H1299 lung cancer cells
Target Compound Data	HR22C16 sensitizes H1299 cells to TRAIL (qualitative effect; combination index not reported)
Comparator Or Baseline	Other KSP inhibitors tested in the same study (unspecified which comparators were included)
Quantified Difference	Qualitative: HR22C16 showed potential among tested KSP inhibitors; no quantitative fold-change vs. comparators available from abstract
Conditions	H1299 human lung cancer cell line; TRAIL + HR22C16 combination treatment; apoptosis markers assessed

Why This Matters

For researchers exploring TRAIL-based combination therapies, HR22C16 offers a mechanistically characterized entry point, though this evidence is weaker than the Taxol-resistance data.

• [1] Hwang, M.K., Min, Y.K., Kim, S.H. (2011). Kinesin Spindle Protein Inhibitor HR22C16 Sensitizes TRAIL-induced Apoptosis in Human Lung Cancer H1299 Cells. Bulletin of the Korean Chemical Society, 32(2), 461-466. View Source

Procurement-Driven Application Scenarios

Overcoming Taxol Resistance in Ovarian Cancer Models

HR22C16 is the compound of choice for laboratories investigating Taxol-resistant ovarian cancer. Its ≥15-fold superiority over monastrol in both Taxol-sensitive and -resistant cell lines, combined with the fact that its analog HR22C16-A1 is not a PgP substrate, makes it an essential control for any study aiming to validate Eg5 as a target for overcoming clinical Taxol resistance [1].

Selective Eg5 Inhibition Without Microtubule Disruption

Unlike tubulin-binding agents such as taxol or vinca alkaloids, HR22C16 blocks mitosis exclusively through Eg5 without interacting with tubulin or other microtubule motor proteins [2]. This selectivity is critical for live-cell imaging studies, spindle assembly checkpoint research, and any experiment requiring mitotic arrest without confounding cytoskeletal toxicity.

Medicinal Chemistry Starting Point for Lead Optimization

As a synthetically accessible scaffold with a well-characterized SAR, HR22C16 serves as the parent compound for structure-based lead optimization programs. Its derivative trans-24 achieved a ~6.6-fold potency improvement (IC50 0.65 µM vs. 4.3 µM) while maintaining selectivity against nine other kinesins [3]. Procurement of HR22C16 enables in-house derivatization using published stereoselective synthetic routes.

TRAIL Combination Therapy in Non-Small Cell Lung Cancer

HR22C16 has demonstrated the ability to sensitize TRAIL-resistant H1299 lung cancer cells to apoptosis by suppressing XIAP, survivin, Bcl-2, and NF-κB [4]. This makes it a valuable tool compound for laboratories studying KSP inhibitor synergy with death receptor ligands, although researchers should note that quantitative combination indices are not yet fully published for this specific interaction.

Application

Selection Property

Validation Focus

Taxol-resistant ovarian cancer research

Cell-permeable Eg5 inhibitor with reported activity in Taxol-resistant lines

PgP substrate profiling and cell survival assay endpoint confirmation

Live-cell mitotic imaging

Eg5-specific inhibition without tubulin binding

Motor protein selectivity panel and spindle checkpoint assay validation

Lead optimization and SAR exploration

Modifiable tetrahydro-β-carboline scaffold with published SAR

In-house derivatization and kinesin selectivity screening

TRAIL combination research in NSCLC

Reported TRAIL sensitization with apoptosis pathway modulation

Combination index determination and apoptosis marker validation; data to verify

• [1] Marcus, A.I., et al. (2005). Mitotic Kinesin Inhibitors Induce Mitotic Arrest and Cell Death in Taxol-resistant and -sensitive Cancer Cells. J. Biol. Chem., 280(12), 11569-11577. View Source
• [2] Hotha, S., et al. (2003). HR22C16: A Potent Small-Molecule Probe for the Dynamics of Cell Division. Angew. Chem. Int. Ed., 42(21), 2379-2382. / VWR International. trans-HR22C16 ≥95% product page. View Source
• [3] Sunder-Plassmann, N., et al. (2005). Bioorg. Med. Chem., 13(22), 6094-6111. / Santa Cruz Biotechnology. Eg5 Inhibitor V, trans-24 product page. View Source
• [4] Hwang, M.K., Min, Y.K., Kim, S.H. (2011). Kinesin Spindle Protein Inhibitor HR22C16 Sensitizes TRAIL-induced Apoptosis in Human Lung Cancer H1299 Cells. Bull. Korean Chem. Soc., 32(2), 461-466. View Source